Cas no 1456205-57-4 (2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid)

• Product Name: 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid
• CAS No: 1456205-57-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6110122
• PubChem ID: 60675434
• Update Time: 2025-05-19

2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid
• AKOS009039528
• 2-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid
• EN300-13221892
• 1456205-57-4

• Inchi： 1S/C12H13NO4/c1-2-7-17-12(16)13-10-5-3-9(4-6-10)8-11(14)15/h2-6H,1,7-8H2,(H,13,16)(H,14,15)
• InChI Key： JARPMYGIHQKPLI-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid

Introduction to 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid (CAS No. 1456205-57-4)

2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1456205-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, featuring a phenyl ring substituted with an amino group and an ester moiety, contributes to its unique chemical properties and potential therapeutic applications.

The structure of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid is characterized by a benzylic acid derivative, where the carboxylic acid group is linked to a phenyl ring via an amide bond. The presence of a propenyl ether group further enhances its molecular complexity, enabling diverse interactions with biological targets. This structural framework suggests potential utility in the design of novel drug candidates, particularly in the realm of enzyme inhibition and receptor binding studies.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The amide and ester functionalities in this molecule are known to participate in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor interactions. Such features make it an attractive scaffold for developing small-molecule inhibitors targeting various therapeutic pathways.

One of the most compelling aspects of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid is its potential role in modulating biological processes. Current research indicates that molecules with analogous structures have shown efficacy in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The amino group attached to the propenyl ether serves as a key pharmacophore, enabling selective binding to specific enzymatic targets while minimizing off-target effects.

The synthesis of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid involves multi-step organic reactions, including condensation, hydrolysis, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic system present in this compound.

Recent advancements in computational chemistry have further enhanced the understanding of the biological activity of this compound. Molecular docking studies have revealed that the phenyl ring and its substituents interact favorably with protein binding pockets, suggesting high affinity for certain therapeutic targets. These insights have guided medicinal chemists in designing derivatives with improved pharmacokinetic profiles and enhanced efficacy.

The pharmacokinetic properties of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid are also under investigation. Preliminary data suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for its formulation into viable drug products. Additionally, its metabolic pathways have been scrutinized to identify potential degradation products and their implications for toxicity.

In conclusion, 2-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)acetic acid (CAS No. 1456205-57-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, position it as a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.